![molecular formula C10H10BrNS B1279896 3-Benzylthiazolium Bromide CAS No. 75066-50-1](/img/structure/B1279896.png)
3-Benzylthiazolium Bromide
Overview
Description
3-Benzylthiazolium bromide (3-BTB) is a synthetic organic compound used in a variety of laboratory experiments. It is a colorless solid that can be easily synthesized from commercially available starting materials. 3-BTB is used in many areas of scientific research, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Oxidative Reactions
3-Benzylthiazolium bromide is involved in oxidative reactions under anaerobic conditions. It is oxidized by dimethyl sulfoxide, yielding 3-benzyl-4-methyl-4-thiazolin-2-one (Sorensen & Ingraham, 1969).
Precursor in Palladium(II) Complex Synthesis
It acts as a precursor in synthesizing mono- and dinuclear palladium(II) benzothiazolin-2-ylidene complexes. These complexes have shown catalytic activities toward Heck coupling reactions (Yen et al., 2006).
Heterocyclic Compound Synthesis
This compound is utilized in synthesizing new heterocycles with dicoordinated phosphorus. These include 3-substituted thiazolo[3,2-d][1,4,2]diazaphosphole and its derivatives (Bansal et al., 1992).
Catalytic Applications
It is used in potassium bromide-catalyzed NS bond formation via oxidative dehydrogenation, proving to be crucial in synthesizing important compounds (Yu et al., 2017).
Hydrolysis Studies
The hydrolysis of its related compound, 3-benzyl-5-(2-hydroxethyl)-4-methylthiazolium bromide, has been studied in detail, providing insights into Breslow mechanism (Heiber-Langer et al., 1992).
Anticancer Activity
Compounds derived from it, like 4-(4-oxo-2-arylthiazolidin-3-yl)benzenesulfonamides, have shown potential anticancer activity and selective inhibition of carbonic anhydrase IX (Suthar et al., 2013).
Catalysis of Benzoin Condensation
It catalyzes the formation of benzoin from benzaldehyde, a significant reaction in organic synthesis (White & Leeper, 2001).
Safety and Hazards
Future Directions
While specific future directions for 3-Benzylthiazolium Bromide are not mentioned in the search results, similar compounds have been studied for various applications. For instance, benzothiazole and benzoxazole linked 1,2,3-triazoles have shown promising antibacterial activity , suggesting potential future directions in medicinal chemistry.
Mechanism of Action
Action Environment
The action, efficacy, and stability of 3-Benzylthiazolium Bromide can be influenced by various environmental factors. These may include factors such as pH, temperature, and the presence of other molecules or ions in the environment. For instance, the compound is recommended to be stored under inert gas at room temperature , suggesting that it may be sensitive to oxidation and/or moisture.
Biochemical Analysis
Biochemical Properties
3-Benzylthiazolium Bromide plays a significant role in biochemical reactions, particularly as a redox catalyst. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with dehydrogenases, which are enzymes involved in oxidation-reduction reactions. The nature of these interactions often involves the transfer of electrons, which is crucial for the catalytic activity of these enzymes. Additionally, this compound can interact with other proteins and biomolecules, influencing their structure and function through redox mechanisms .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the activity of signaling pathways that are dependent on redox states, thereby influencing gene expression patterns. This modulation can lead to changes in cellular metabolism, affecting processes such as energy production and biosynthesis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, including enzymes, and can either inhibit or activate their activity. This binding often involves the formation of covalent or non-covalent interactions, which can alter the conformation and function of the target biomolecule. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under inert gas conditions but can degrade over time when exposed to moisture or light. Long-term exposure to this compound in in vitro or in vivo studies has been associated with sustained changes in cellular function, including alterations in metabolic activity and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced enzymatic activity and improved cellular function. At high doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s impact on cellular function changes dramatically beyond a certain dosage level .
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to redox reactions. It interacts with enzymes such as dehydrogenases and oxidases, which play key roles in metabolic processes. These interactions can affect metabolic flux and the levels of various metabolites, influencing overall cellular metabolism. The compound’s involvement in these pathways highlights its importance in maintaining cellular redox balance and metabolic homeostasis .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific cellular compartments can influence its activity and function. For example, its distribution within mitochondria can affect mitochondrial function and energy production .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, the compound may localize to the mitochondria, where it can influence mitochondrial redox states and metabolic activity. Understanding the subcellular localization of this compound is essential for elucidating its role in cellular processes .
properties
IUPAC Name |
3-benzyl-1,3-thiazol-3-ium;bromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10NS.BrH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-7,9H,8H2;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVXTLWKNXVYDS-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C[N+]2=CSC=C2.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70469382 | |
Record name | 3-Benzylthiazolium Bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70469382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75066-50-1 | |
Record name | 3-Benzylthiazolium Bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70469382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Benzylthiazolium Bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3-Benzylthiazolium Bromide in organic synthesis?
A1: this compound, in conjunction with a base, acts as a redox catalyst for the oxidation of aldehydes. [] This catalytic activity is coupled with the simultaneous reduction of specific organic compounds. [] While the provided abstracts don't specify the exact reactions or substrates, this suggests the compound plays a role in oxidation-reduction reactions relevant to organic synthesis.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.